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Abstract
Trixolane, scientifically known as 4-[[2-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-dioxolan-4-

yl]methyl]morpholine, is a complex organic molecule with a unique arrangement of functional

groups that are of significant interest in medicinal chemistry and drug design. This technical

guide provides an in-depth analysis of Trixolane's molecular architecture, a detailed

breakdown of its constituent functional groups, and a summary of its physicochemical

properties. The guide is intended to serve as a foundational resource for researchers and

professionals involved in the discovery and development of novel therapeutics.

Molecular Structure and Properties
Trixolane is a moderately complex small molecule with the chemical formula C₁₈H₂₇NO₆. Its

structure is characterized by the presence of three key cyclic systems: a trimethoxyphenyl ring,

a dioxolane ring, and a morpholine ring. These rings and their interconnectivity define the

three-dimensional shape and chemical reactivity of the molecule.

Table 1: Physicochemical Properties of Trixolane
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Property Value Source

Molecular Formula C₁₈H₂₇NO₆ PubChem

IUPAC Name

4-[[2-methyl-2-(3,4,5-

trimethoxyphenyl)-1,3-

dioxolan-4-

yl]methyl]morpholine

PubChem

Molecular Weight 353.4 g/mol PubChem

CAS Number 47420-28-0 PubChem

Functional Group Analysis
The biological and chemical properties of Trixolane are dictated by the specific functional

groups present in its structure. A thorough understanding of these groups is crucial for

predicting its mechanism of action, metabolic fate, and potential for chemical modification.

Trimethoxyphenyl Group
The trimethoxyphenyl group consists of a benzene ring substituted with three methoxy (-OCH₃)

groups. Methoxy groups are a type of ether. The presence of three such groups on the phenyl

ring significantly influences the molecule's electronic properties and its ability to participate in

hydrogen bonding as an acceptor.

Dioxolane Ring
The 1,3-dioxolane ring is a five-membered heterocycle containing two oxygen atoms. In

Trixolane, this ring is substituted with a methyl group and the trimethoxyphenyl group at the 2-

position, and a morpholinomethyl group at the 4-position. This specific arrangement at the 2-

position, with two ether-like linkages to the same carbon, classifies this moiety as a cyclic

acetal. Acetals are generally stable under neutral and basic conditions but can be susceptible

to hydrolysis under acidic conditions.

Morpholine Ring
Morpholine is a six-membered heterocyclic compound featuring both an amine and an ether

functional group. In Trixolane, the nitrogen atom of the morpholine ring is bonded to the methyl
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group attached to the dioxolane ring, making it a tertiary amine. The presence of the ether

linkage within the ring also contributes to the molecule's overall polarity and solubility. The

tertiary amine group can act as a proton acceptor, influencing the molecule's acid-base

properties and its potential to form salts.

Logical Relationship of Functional Groups in Trixolane
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Caption: Logical breakdown of Trixolane's core structural components and their associated

functional groups.

Experimental Protocols
Currently, detailed, publicly available experimental protocols for the specific synthesis of

Trixolane (CAS 47420-28-0) are limited. However, the synthesis of molecules with similar

structural motifs, such as substituted morpholines and dioxolanes, is well-documented in the

chemical literature. A general synthetic strategy would likely involve a multi-step process.

Hypothetical Synthetic Workflow:
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Starting Materials
(e.g., 3,4,5-trimethoxyacetophenone,

glycerol derivative, morpholine)

Acetal Formation
(Formation of the dioxolane ring)

Functional Group Interconversion
(e.g., Halogenation of a hydroxyl group)

Nucleophilic Substitution
(Introduction of the morpholine moiety)

Purification
(e.g., Chromatography, Recrystallization) Trixolane
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Caption: A generalized, hypothetical workflow for the synthesis of Trixolane.

Signaling Pathways and Mechanism of Action
To date, there is a lack of specific published research detailing the signaling pathways directly

modulated by Trixolane. However, based on its structural features, several hypotheses can be

proposed for further investigation. The trimethoxyphenyl moiety is a common feature in

compounds that interact with tubulin, suggesting a potential role as a microtubule-destabilizing

agent. The morpholine ring is present in many bioactive molecules and can influence

pharmacokinetic properties and receptor binding.

Further research, including in vitro and in vivo studies, is necessary to elucidate the precise

mechanism of action and to identify the specific cellular signaling pathways affected by

Trixolane.

Conclusion
Trixolane is a molecule with a rich chemical architecture, incorporating ether, cyclic acetal, and

tertiary amine functional groups. This guide has provided a detailed overview of its molecular

structure and a breakdown of its key chemical features. While quantitative biological data and

specific experimental protocols are not yet widely available, the structural analysis presented

here offers a solid foundation for future research and development efforts. The unique

combination of functional groups suggests that Trixolane may possess interesting

pharmacological properties, warranting further investigation into its biological activities and

potential therapeutic applications.

To cite this document: BenchChem. [Trixolane: A Comprehensive Technical Guide to its
Molecular Structure and Functional Groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305267#trixolane-molecular-structure-and-
functional-groups]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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